Cas no 22805-43-2 (4-(2-hydroxypropyl)phenol)

4-(2-Hydroxypropyl)phenol is a phenolic compound featuring a hydroxyl group attached to a propyl side chain, enhancing its reactivity and solubility in polar solvents. This structural characteristic makes it a versatile intermediate in organic synthesis, particularly for producing specialty chemicals, resins, and pharmaceuticals. Its bifunctional nature allows for selective modifications, enabling applications in crosslinking agents, polymer additives, and surface-active compounds. The compound exhibits stability under standard conditions and demonstrates compatibility with a range of industrial processes. Its balanced hydrophilicity and lipophilicity contribute to its utility in formulations requiring controlled solubility or reactivity. Suitable for research and industrial use, it adheres to high-purity standards.
4-(2-hydroxypropyl)phenol structure
4-(2-hydroxypropyl)phenol structure
Product Name:4-(2-hydroxypropyl)phenol
CAS No:22805-43-2
MF:C9H12O2
MW:152.190382957458
CID:5303283
PubChem ID:23498439
Update Time:2025-10-31

4-(2-hydroxypropyl)phenol Chemical and Physical Properties

Names and Identifiers

    • 4-(2-hydroxypropyl)phenol
    • Benzeneethanol, 4-hydroxy-α-methyl-
    • Inchi: 1S/C9H12O2/c1-7(10)6-8-2-4-9(11)5-3-8/h2-5,7,10-11H,6H2,1H3
    • InChI Key: RODZBUUMGRIALV-UHFFFAOYSA-N
    • SMILES: C(C1C=CC(O)=CC=1)C(O)C

Computed Properties

  • Exact Mass: 152.083729621g/mol
  • Monoisotopic Mass: 152.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 40.5Ų

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Additional information on 4-(2-hydroxypropyl)phenol

4-(2-hydroxypropyl)phenol: An Overview of Its Properties, Applications, and Recent Research

4-(2-hydroxypropyl)phenol, also known by its CAS number 22805-43-2, is a versatile compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its unique structure, which includes a phenolic hydroxyl group and a hydroxypropyl side chain. These structural features contribute to its diverse chemical and biological properties, making it an important molecule in various research and industrial contexts.

The chemical formula of 4-(2-hydroxypropyl)phenol is C9H12O2. It is a white crystalline solid at room temperature with a melting point of approximately 65-67°C. The compound is soluble in water and many organic solvents, which enhances its utility in various chemical reactions and formulations. Its hydrophilic nature, due to the presence of the hydroxyl groups, allows it to interact effectively with both polar and non-polar environments.

In the pharmaceutical industry, 4-(2-hydroxypropyl)phenol has been explored for its potential therapeutic applications. Recent studies have shown that this compound exhibits significant antioxidant properties, which can help in scavenging free radicals and reducing oxidative stress. This makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders, cardiovascular diseases, and cancer.

Beyond its antioxidant properties, 4-(2-hydroxypropyl)phenol has also been investigated for its anti-inflammatory effects. In vitro studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that the compound could be useful in the treatment of inflammatory conditions such as arthritis and inflammatory bowel disease.

In the realm of cosmetic science, 4-(2-hydroxypropyl)phenol has found applications as a skin conditioning agent. Its ability to hydrate and soothe the skin makes it a valuable ingredient in moisturizers, creams, and other skincare products. Additionally, its antimicrobial properties have been studied for their potential use in preventing skin infections and promoting wound healing.

The environmental impact of 4-(2-hydroxypropyl)phenol has also been a subject of recent research. Studies have shown that the compound is biodegradable under aerobic conditions, which reduces its potential for environmental persistence. However, further research is needed to fully understand its ecological effects and ensure its safe use in various applications.

In terms of synthesis, 4-(2-hydroxypropyl)phenol can be prepared through several methods. One common approach involves the reaction of phenol with 1-chloro-2-propanol in the presence of a base such as sodium hydroxide. This reaction proceeds via nucleophilic substitution, resulting in the formation of the desired product. The purity and yield of the synthesized compound can be optimized by carefully controlling reaction conditions such as temperature, concentration, and reaction time.

The safety profile of 4-(2-hydroxypropyl)phenol is an important consideration for its use in various applications. While it is generally considered safe when used appropriately, proper handling precautions should be followed to minimize any potential risks. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles when handling the compound in laboratory settings.

In conclusion, 4-(2-hydroxypropyl)phenol (CAS No. 22805-43-2) is a multifaceted compound with a wide range of applications in chemistry, biology, pharmaceuticals, cosmetics, and environmental science. Its unique chemical structure endows it with valuable properties such as antioxidant activity, anti-inflammatory effects, skin conditioning benefits, and biodegradability. Ongoing research continues to uncover new potential uses for this compound, further highlighting its importance in various scientific and industrial fields.

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